Cas no 83682-47-7 (1,3,3,4,4,4-hexachlorobut-1-yne)

• Product name: 1,3,3,4,4,4-hexachlorobut-1-yne
• CAS No: 83682-47-7
• MF: C₄Cl₆
• MW: 260.7608
• CID: 1812180
• PubChem ID: 55076

1,3,3,4,4,4-hexachlorobut-1-yne Chemical and Physical Properties

Names and Identifiers

• 1,3,3,4,4,4-hexachlorobut-1-yne
• 1-HEXACHLOROBUTYNE
• DTXSID30232514
• 83682-47-7

• Inchi： InChI=1S/C4Cl6/c5-2-1-3(6,7)4(8,9)10
• InChI Key： NIEGKJGSIIRZGH-UHFFFAOYSA-N
• SMILES： C(#CCl)C(C(Cl)(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 259.810166g/mol
• Monoisotopic Mass: 257.813116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų